(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanamine hydrochloride

• IUPAC Name: [3-chloro-5-(trifluoromethyl)pyridin-2-yl]methanamine;hydrochloride
• InChI: InChI=1S/C7H6ClF3N2.ClH/c8-5-1-4(7(9,10)11)3-13-6(5)2-12;/h1,3H,2,12H2;1H
• InChI Key: DIEGHTBYTFRSDU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)CN)C(F)(F)F.Cl
• Molecular Formula: C7H7Cl2F3N2
• DSSTOX Substance ID: DTXSID50938642
• Molecular Weight: 247.04 g/mol
• CAS RN: 175277-74-4, 326476-49-7

Description

“(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C7H6ClF3N2. It has a molecular weight of 210.58 g/mol. This compound is also known by several synonyms, including 3-chloro-5-trifluoromethyl pyridin-2-yl methanamine hydrochloride, 2-aminomethyl-3-chloro-5-trifluoromethyl pyridine hydrochloride, and others.

Molecular Structure Analysis

The InChI Key of this compound is JVQYWHGODHSTAM-UHFFFAOYSA-N. The SMILES string representation is NCC1=C(Cl)C=C(C=N1)C(F)(F)F, which provides a text notation for the compound’s structure.

Physical And Chemical Properties Analysis

This compound is a liquid with a refractive index of 1.433. It has a boiling point of 50-55 °C at 11 mmHg and a melting point of 16-20 °C. The density of this compound is 1.524 g/mL at 25 °C.

Scientific Research Applications

Agrochemicals Synthesis

Trifluoromethylpyridines (TFMP): derivatives, including our compound of interest, play a significant role in the synthesis of agrochemicals. They are primarily used in the protection of crops from pests. The introduction of fluazifop-butyl , a TFMP derivative, marked the beginning of the use of these compounds in the agrochemical market. .

Pharmaceutical Industry

In the pharmaceutical sector, TFMP derivatives are utilized due to their unique physicochemical properties which contribute to biological activity. .

Veterinary Medicine

Similar to human pharmaceuticals, TFMP derivatives are also applied in veterinary medicine. Two veterinary products containing TFMP have received market approval. .

Organic Synthesis Intermediates

The compound is a valuable intermediate in organic synthesis. It is widely used in drug synthesis, pesticide synthesis, and material chemistry. .

Material Chemistry

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Functional Materials Development

Advancements in functional materials have been facilitated by the incorporation of fluorine atoms into organic compounds. .

Safety and Hazards

This compound is harmful if swallowed, in contact with skin, or if inhaled. It may cause respiratory irritation. Protective measures such as wearing gloves, protective clothing, and eye/face protection are recommended when handling this compound.

Future Directions

The future directions for this compound could involve its use as a building block in the synthesis of other complex organic compounds. Its unique structure, featuring both a halogen and a trifluoromethyl group on a pyridine ring, could make it useful in a variety of chemical reactions.

Synthesis routes and methods

Procedure details

A mixture of 3-chloro-2-cyano-5-trifluoromethylpyridine (5.1 g) and 5% palladium on charcoal (5.1 mg as Pd metal) was stirred at 20° C. with methanol and concentrated hydrochloric acid (2.5 ml) under 1 atmosphere of hydrogen. After 4 hours the reaction was judged to be complete by hplc. The mixture was filtered through Celatom, washed with methanol and water and evaporated to give 2-aminomethyl-3-chloro-5-trifluoromethylpyridine hydrochloride in 95-97% yield, NMR (in D2O) 4.6 (s, 2H), 8.35 (s, 1H), 8.9 (s, 1H).